(2E)-3-(dimethylamino)-1-{4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}prop-2-en-1-one

Specification

• CAS No.: 1598370-02-5
• Molecular Formula: C16H15F3N2OS
• Molecular Weight: 340.4 g/mol
• IUPAC Name: (E)-3-(dimethylamino)-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]prop-2-en-1-one
• Standard InChI: InChI=1S/C16H15F3N2OS/c1-10-14(13(22)7-8-21(2)3)23-15(20-10)11-5-4-6-12(9-11)16(17,18)19/h4-9H,1-3H3/b8-7+
• Standard InChI Key: FYSJNJXLJWGIQD-BQYQJAHWSA-N
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)C(F)(F)F)C(=O)/C=C/N(C)C
• SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)C(F)(F)F)C(=O)C=CN(C)C
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)C(F)(F)F)C(=O)C=CN(C)C

Introduction

Chemical Properties and Structure

Molecular Structure and Identifiers

The molecular structure of (2E)-3-(dimethylamino)-1-{4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}prop-2-en-1-one features several key structural components. The central thiazole ring serves as the scaffold to which other functional groups are attached. The compound contains a 3-(trifluoromethyl)phenyl group at the 2-position of the thiazole ring, a methyl group at the 4-position, and a prop-2-en-1-one chain with a dimethylamino substituent at the 5-position. The "(2E)" designation in the name indicates that the carbon-carbon double bond in the prop-2-en-1-one chain has an E (trans) configuration.

The compound can be identified by various standard chemical identifiers as follows:

Identifier Type	Value
CAS Registry Number	1598370-02-5
PubChem CID	75176168
Molecular Formula	C16H15F3N2OS
Molecular Weight	340.4 g/mol
IUPAC Name	(E)-3-(dimethylamino)-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]prop-2-en-1-one
InChI	InChI=1S/C16H15F3N2OS/c1-10-14(13(22)7-8-21(2)3)23-15(20-10)11-5-4-6-12(9-11)16(17,18)19/h4-9H,1-3H3/b8-7+
InChIKey	FYSJNJXLJWGIQD-BQYQJAHWSA-N
SMILES	CC1=C(SC(=N1)C2=CC(=CC=C2)C(F)(F)F)C(=O)/C=C/N(C)C

These identifiers provide standardized ways to reference the compound in chemical databases and literature, facilitating cross-referencing and information retrieval across different research platforms.

Property	Description/Value
Physical Appearance	Likely a crystalline solid at room temperature
Solubility	Likely soluble in organic solvents such as DMSO, methanol, and chloroform; limited solubility in water
Melting Point	Not specified in available data
LogP	Estimated to be relatively high due to the presence of the trifluoromethyl group and aromatic rings
Functional Groups	Thiazole ring, trifluoromethyl group, dimethylamino group, α,β-unsaturated ketone
Reactivity	Contains electrophilic sites (the carbonyl carbon and β-carbon of the α,β-unsaturated ketone) and nucleophilic sites (nitrogen atoms)

The presence of the trifluoromethyl group typically enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability, which is an important consideration for drug development. The α,β-unsaturated ketone moiety can potentially act as a Michael acceptor, which may contribute to the compound's biological activity through interactions with nucleophilic sites in proteins.

Synthesis and Purification

Purification Techniques

Purification of (2E)-3-(dimethylamino)-1-{4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}prop-2-en-1-one would likely employ standard techniques used for similar organic compounds:

Purification Method	Application in This Context
Column Chromatography	Likely the primary method for isolating the compound from reaction mixtures, using appropriate solvent systems
Recrystallization	Potential method for further purification and obtaining crystalline material suitable for analysis
High-Performance Liquid Chromatography (HPLC)	May be used for analytical purposes and final purification steps
Thin-Layer Chromatography (TLC)	Used for monitoring reaction progress and guiding column chromatography procedures

The purity of synthesized compounds is typically confirmed through analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and elemental analysis. For structural confirmation, X-ray crystallography might be employed if suitable crystals can be obtained.

Potential Activity	Basis for Prediction
Antitumor	Similar thiazole-containing compounds have shown anticancer properties
Antibacterial	Thiazole rings are present in many antibiotics, such as penicillins and cephalosporins
Antifungal	Thiazole derivatives often exhibit antifungal properties
Enzyme Inhibition	The α,β-unsaturated ketone moiety may interact with nucleophilic residues in enzyme active sites

Research Applications

Pharmaceutical Research

(2E)-3-(dimethylamino)-1-{4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}prop-2-en-1-one has potential applications in pharmaceutical research, particularly in the early stages of drug discovery and development. The compound's complex structure with multiple functional groups makes it a valuable tool for structure-activity relationship studies, where modifications to different parts of the molecule can be explored to optimize biological activity and pharmacokinetic properties.

Specific research applications may include:

• As a lead compound for developing new therapeutic agents targeting specific diseases

• As a chemical probe for investigating biological pathways and mechanisms

• As a reference compound for developing analytical methods and standards

• In studies exploring the effects of trifluoromethyl substitution on drug properties

The incorporation of the trifluoromethyl group, which is a common feature in many successful drugs, suggests that this compound might serve as a useful template for medicinal chemistry optimization programs.

Development of Synthetic Methodologies

The synthesis of complex molecules like (2E)-3-(dimethylamino)-1-{4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}prop-2-en-1-one often requires the development and optimization of synthetic methodologies. Research involving this compound might contribute to advancements in:

• Methods for thiazole ring formation and functionalization

• Stereoselective synthesis of E-configured enaminones

• Introduction of trifluoromethyl groups into aromatic systems

• Development of more efficient, environmentally friendly synthetic routes

These methodological advancements would have broader applications in organic synthesis beyond this specific compound, potentially benefiting the development of other bioactive molecules.